Cas no 1261970-28-8 ([4-(3-chloro-4-hydroxyphenyl)phenyl]-piperidin-1-ylmethanone)

• Product Name: [4-(3-chloro-4-hydroxyphenyl)phenyl]-piperidin-1-ylmethanone
• CAS No: 1261970-28-8
• MF: C₁₈H₁₈ClNO₂
• MW: 315.794023990631
• MDL: MFCD18315835
• CID: 1219746
• PubChem ID: 53221568
• Update Time: 2025-07-20

[4-(3-chloro-4-hydroxyphenyl)phenyl]-piperidin-1-ylmethanone Chemical and Physical Properties

Names and Identifiers

• [4-(3-chloro-4-hydroxyphenyl)phenyl]-piperidin-1-ylmethanone
• MFCD18315835
• (3'-Chloro-4'-hydroxy[1,1'-biphenyl]-4-yl)(piperidin-1-yl)methanone
• 2-Chloro-4-[4-(piperidine-1-carbonyl)phenyl]phenol, 95%
• 1261970-28-8
• 2-CHLORO-4-[4-(PIPERIDINE-1-CARBONYL)PHENYL]PHENOL
• DTXSID80686200

• MDL： MFCD18315835
• Inchi： 1S/C18H18ClNO2/c19-16-12-15(8-9-17(16)21)13-4-6-14(7-5-13)18(22)20-10-2-1-3-11-20/h4-9,12,21H,1-3,10-11H2
• InChI Key： WIHLIJRKOADAJB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC(=CC=1)C(N1CCCCC1)=O)O

Computed Properties

• Exact Mass: 315.1026065g/mol
• Monoisotopic Mass: 315.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on [4-(3-chloro-4-hydroxyphenyl)phenyl]-piperidin-1-ylmethanone

Introduction to [4-(3-chloro-4-hydroxyphenyl)phenyl]-piperidin-1-ylmethanone (CAS No. 1261970-28-8)

[4-(3-chloro-4-hydroxyphenyl)phenyl]-piperidin-1-ylmethanone] is a significant compound in the field of pharmaceutical chemistry, characterized by its intricate molecular structure and potential therapeutic applications. This compound, identified by the CAS number 1261970-28-8, has garnered attention due to its structural motifs that are often associated with bioactive molecules. The presence of a piperidine ring and a phenyl group linked through a carbonyl moiety suggests a high degree of versatility in terms of chemical reactivity and biological interactions.

The molecular framework of [4-(3-chloro-4-hydroxyphenyl)phenyl]-piperidin-1-ylmethanone] encompasses several key functional groups, including a chloro-substituted phenol and a hydroxylated aromatic ring. These features not only contribute to the compound's unique electronic properties but also open up possibilities for diverse interactions with biological targets. The chloro group, in particular, is known to enhance lipophilicity and metabolic stability, which are crucial factors in drug design.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. Piperidine derivatives, such as the one present in this compound, have been extensively studied for their role in modulating various biological pathways. The piperidine ring is particularly valued for its ability to improve oral bioavailability and binding affinity to protein targets, making it a preferred scaffold in drug discovery.

One of the most compelling aspects of [4-(3-chloro-4-hydroxyphenyl)phenyl]-piperidin-1-ylmethanone] is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. The structural features of this compound suggest that it may interact with the ATP-binding site of kinases, thereby inhibiting their activity. This has led to its exploration as a lead compound in several research initiatives aimed at identifying novel anticancer agents.

In addition to its kinase inhibition potential, [4-(3-chloro-4-hydroxyphenyl)phenyl]-piperidin-1-ylmethanone] has shown promise in other therapeutic areas. For instance, studies have indicated that it may possess anti-inflammatory properties by modulating inflammatory cytokine production. This is particularly relevant given the increasing recognition of inflammation as a contributing factor in chronic diseases such as diabetes and cardiovascular disorders.

The synthesis of [4-(3-chloro-4-hydroxyphenyl)phenyl]-piperidin-1-ylmethanone] involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, has been instrumental in facilitating the construction of its complex framework. These techniques not only enhance efficiency but also allow for greater control over regioselectivity and stereoselectivity, which are critical for achieving biologically active compounds.

From a computational chemistry perspective, the molecular dynamics and quantum mechanical studies of [4-(3-chloro-4-hydroxyphenyl)phenyl]-piperidin-1-ylmethanone] have provided valuable insights into its interactions with biological targets. Molecular modeling techniques have been employed to predict binding affinities and identify key pharmacophoric elements within the compound. These predictions are essential for guiding experimental efforts and optimizing lead structures toward improved efficacy.

The pharmacokinetic profile of [4-(3-chloro-4-hydroxyphenyl)phenyl]-piperidin-1-ylmethanone] is another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability as a drug candidate. Preliminary studies suggest that the presence of the piperidine ring enhances solubility, which could positively influence oral bioavailability. However, further research is needed to fully elucidate its metabolic pathways and potential drug-drug interactions.

In conclusion, [4-(3-chloro-4-hydroxyphenyl)phenyl]-piperidin-1-ylmethanone (CAS No. 1261970-28-8) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications and optimize synthetic routes, this compound holds significant potential for addressing unmet medical needs across various disease areas.